Cas no 474970-40-6 (AKOS BAR-2318)
AKOS BAR-2318 structure
Product Name:AKOS BAR-2318
CAS No:474970-40-6
MF:C16H14O3
MW:254.280564785004
CID:931067
PubChem ID:21937049
Update Time:2025-04-19
AKOS BAR-2318 Chemical and Physical Properties
Names and Identifiers
-
- AKOS BAR-2318
- [4-(4-Acetylphenyl)phenyl]acetic acid
- AKOS004117310
- SCHEMBL2215457
- 4'-Acetyl-biphenyl-4-acetic acid
- SNFKDDPUNFGXEU-UHFFFAOYSA-N
- 474970-40-6
-
- Inchi: 1S/C16H14O3/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(3-5-14)10-16(18)19/h2-9H,10H2,1H3,(H,18,19)
- InChI Key: SNFKDDPUNFGXEU-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Exact Mass: 254.09400
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.18330
AKOS BAR-2318 Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
474970-40-6 (AKOS BAR-2318) Related Products
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